Cas no 2137916-06-2 (5-chlorocyclooctan-1-one)

• Product Name: 5-chlorocyclooctan-1-one
• CAS No: 2137916-06-2
• MF: C₈H₁₃ClO
• MW: 160.641221761703
• CID: 6199861
• PubChem ID: 165474510
• Update Time: 2025-10-28

5-chlorocyclooctan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-chlorocyclooctan-1-one
• EN300-1131885
• 2137916-06-2

• Inchi： 1S/C8H13ClO/c9-7-3-1-5-8(10)6-2-4-7/h7H,1-6H2
• InChI Key： AVNTWSUWAICAKT-UHFFFAOYSA-N
• SMILES： ClC1CCCC(CCC1)=O

Computed Properties

• Exact Mass: 160.0654927g/mol
• Monoisotopic Mass: 160.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-chlorocyclooctan-1-one

5-Chlorocyclooctan-1-one (CAS No. 2137916-06-2): Properties, Applications, and Market Insights

5-Chlorocyclooctan-1-one (CAS No. 2137916-06-2) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This chlorinated cyclic ketone is characterized by its unique eight-membered ring structure, which makes it a valuable intermediate in the synthesis of complex molecules. The presence of a chlorine atom at the 5-position of the cyclooctanone ring enhances its reactivity, enabling diverse chemical transformations.

The molecular formula of 5-chlorocyclooctan-1-one is C8H13ClO, with a molecular weight of 160.64 g/mol. Its structure features a cycloalkane ring with a ketone functional group at the 1-position and a chlorine substituent at the 5-position. This arrangement imparts distinct physicochemical properties, including moderate polarity and solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetone. Researchers often explore its conformational flexibility due to the medium-sized ring, which can adopt multiple stable conformations.

In recent years, 5-chlorocyclooctan-1-one has emerged as a key building block in the synthesis of bioactive compounds. Its applications span across medicinal chemistry, where it serves as a precursor for the development of novel drug candidates. The compound's ability to undergo selective functionalization at the carbonyl group or the chlorine-bearing carbon makes it a versatile reagent. For instance, it can participate in nucleophilic substitution reactions, reduction to corresponding alcohols, or serve as a substrate for ring-expansion reactions.

One of the trending topics in organic synthesis is the exploration of sustainable and eco-friendly methodologies. Researchers are increasingly investigating green chemistry approaches for the preparation of intermediates like 5-chlorocyclooctan-1-one. Catalytic methods, solvent-free reactions, and the use of biodegradable reagents are some of the innovative strategies being explored to minimize environmental impact. This aligns with the global push towards sustainable chemical manufacturing.

The pharmaceutical industry has shown keen interest in 5-chlorocyclooctan-1-one derivatives due to their potential biological activities. Recent studies have highlighted their role in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The eight-membered ring structure is particularly intriguing as it mimics certain natural product scaffolds, offering opportunities for drug discovery. This has led to a surge in patent filings and research publications focusing on its applications.

From a market perspective, the demand for 5-chlorocyclooctan-1-one is steadily growing, driven by its utility in high-value chemical synthesis. Specialty chemical suppliers and contract research organizations are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. The compound's price and availability can vary depending on purity requirements and scale of procurement, with custom synthesis options becoming more prevalent.

Analytical characterization of 5-chlorocyclooctan-1-one typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are crucial for research applications. The NMR spectrum typically shows distinct signals for the aliphatic protons of the cyclooctane ring and the characteristic downfield shift of the proton adjacent to the carbonyl group.

Storage and handling recommendations for 5-chlorocyclooctan-1-one include keeping the compound in a cool, dry place, preferably under inert atmosphere to prevent degradation. While it doesn't fall under hazardous material classifications, standard laboratory safety practices should be followed when working with this chemical, including the use of personal protective equipment and proper ventilation.

Future research directions for 5-chlorocyclooctan-1-one may focus on developing more efficient synthetic routes, exploring its use in asymmetric synthesis, and investigating its potential in materials science applications. The compound's unique structural features make it an interesting subject for computational chemistry studies as well, particularly in understanding ring strain and conformational dynamics.

For researchers looking to purchase 5-chlorocyclooctan-1-one, it's advisable to verify the supplier's quality control processes and request certificates of analysis. Many chemical databases and supplier platforms now offer detailed information about this compound, including safety data sheets and technical specifications, making it easier for scientists to source high-quality material for their experiments.

In conclusion, 5-chlorocyclooctan-1-one (CAS No. 2137916-06-2) represents an important synthetic intermediate with growing significance in pharmaceutical and chemical research. Its unique structural features and versatile reactivity profile continue to make it a valuable tool for chemists working on complex molecule synthesis and drug discovery projects.